Cas no 1094777-57-7 (2-Ethyl(methyl)sulfamoylbenzoic Acid)

• Product Name: 2-Ethyl(methyl)sulfamoylbenzoic Acid
• CAS No: 1094777-57-7
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 4571490
• PubChem ID: 43263319
• Update Time: 2025-05-27

2-Ethyl(methyl)sulfamoylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[Ethyl(methyl)sulfamoyl]benzoic Acid
• Benzoic acid, 2-[(ethylmethylamino)sulfonyl]-
• 2-(n-Ethyl-n-methylsulfamoyl)benzoic acid
• 2-Ethyl(methyl)sulfamoylbenzoic Acid

• Inchi： 1S/C10H13NO4S/c1-3-11(2)16(14,15)9-7-5-4-6-8(9)10(12)13/h4-7H,3H2,1-2H3,(H,12,13)
• InChI Key： SWWGCRIUWROKGX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1S(N(CC)C)(=O)=O

Computed Properties

• Exact Mass: 243.057
• Monoisotopic Mass: 243.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-Ethyl(methyl)sulfamoylbenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)